Cas no 1420890-03-4 (N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride)

N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride structure
1420890-03-4 structure
Product Name:N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride
CAS No:1420890-03-4
MF:C12H21ClN4S
MW:288.839939832687
CID:2170520
Update Time:2023-08-05

N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-methyl-2-(methylthio)-n-(piperidin-3-ylmethyl)pyrimidin-4-amine hydrochloride
    • N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride
    • Inchi: 1S/C12H20N4S.ClH/c1-16(9-10-4-3-6-13-8-10)11-5-7-14-12(15-11)17-2;/h5,7,10,13H,3-4,6,8-9H2,1-2H3;1H
    • InChI Key: XGFYBAAPAHXOLR-UHFFFAOYSA-N
    • SMILES: Cl.S(C)C1=NC=CC(=N1)N(C)CC1CNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Topological Polar Surface Area: 66.4
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